5,6-dimethyl-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-3-(3-oxobutan-2-yl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H14N2O2S/c1-6-9(4)17-11-10(6)12(16)14(5-13-11)7(2)8(3)15/h5,7H,1-4H3
• InChI Key: AYLBMULLAWRAGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)C(C)C(=O)C)C
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

5,6-dimethyl-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that belongs to the class of thieno[2,3-d]pyrimidin-4(3H)-ones. It has gained significant attention in recent years due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 5,6-dimethyl-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation, pain, and fever. By inhibiting COX-2 activity, this compound reduces the production of prostaglandins, thereby exhibiting anti-inflammatory, analgesic, and antipyretic activities.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a variety of biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). It also reduces the levels of oxidative stress markers such as malondialdehyde (MDA) and increases the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5,6-dimethyl-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its ability to exhibit potent anti-inflammatory, analgesic, and antipyretic activities. This makes it a valuable tool in the study of various diseases such as cancer, diabetes, and Alzheimer's disease. However, one of the limitations of using this compound is its potential toxicity at higher doses. Therefore, careful dose optimization is required to ensure its safe use in lab experiments.

Future Directions

There are several future directions that can be explored in the study of 5,6-dimethyl-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one. One of the areas of research is the development of novel analogs of this compound with improved efficacy and reduced toxicity. Another area of research is the study of its potential therapeutic applications in other diseases such as arthritis, asthma, and inflammatory bowel disease. Additionally, the use of this compound in combination with other drugs or therapies can also be explored to enhance its therapeutic potential.

Synthesis Methods

The synthesis of 5,6-dimethyl-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 4-amino-2-methylthiopyrimidine-5-carbaldehyde with 1-methyl-2-oxopropylamine in the presence of acetic acid and glacial acetic acid. The reaction is carried out at a temperature of 80°C for 6 hours. The resulting product is then purified by recrystallization using ethanol.

Scientific Research Applications

Research studies have shown that 5,6-dimethyl-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one has potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities. It has also shown promising results in the treatment of cancer, diabetes, and Alzheimer's disease.